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Compound of Interest

Compound Name: Diethyl(3-pyridyl)borane

Cat. No.: B1298667 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Diethyl(3-pyridyl)borane. Adherence to these

procedures is essential for ensuring laboratory safety and proper chemical management.

Chemical Identifier:

Name: Diethyl(3-pyridyl)borane

CAS Number: 89878-14-8

Primary Hazards:

Causes skin irritation.[1][2][3][4]

Causes serious eye irritation.[1][2][3][4]

May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for the handling of Diethyl(3-
pyridyl)borane to minimize exposure and ensure personal safety.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[5]

To protect eyes from contact,

which can cause serious

irritation.[1][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) must be worn.

Gloves should be inspected

before use and disposed of

properly after handling.[2][5]

To prevent skin contact and

potential irritation.[1][5]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[5][6]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[4][5] If dust or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[5][6]

To prevent respiratory tract

irritation.[1][5]

Standard Operating Procedure for Handling
1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5]
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Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[4][5]

The work area should be clean and free of clutter.[6]

Verify that all necessary PPE is available and in good condition.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling:

Avoid contact with skin and eyes.[2][4]

Avoid the formation of dust and aerosols.[2][4]

When not in use, keep the container of Diethyl(3-pyridyl)borane tightly closed.[1][2][4]

Use appropriate tools, such as a spatula, for transfers to avoid generating dust.[6]

Do not eat, drink, or smoke in the laboratory or when handling the chemical.[1][5]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

[5]

Clean the work area to remove any residual chemical.

Contaminated clothing should be removed immediately and laundered before reuse.[1][5]

Disposal Plan
All waste generated from the use of Diethyl(3-pyridyl)borane, including contaminated PPE

and empty containers, must be considered hazardous waste.[5]
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Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed

container for hazardous waste.

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[2] One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Prohibition: Do not pour waste down the drain.[2][5]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[5]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[2][5]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. If irritation persists, seek medical attention.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[2]

Visual Workflow and Safety Diagrams
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Safe Handling Workflow for Diethyl(3-pyridyl)borane

Preparation

Handling

Post-Handling

Disposal

Verify fume hood functionality

Check eyewash and safety shower

Gather all necessary PPE

Don all required PPE

Weigh and handle chemical in fume hood

Keep container closed when not in use

Clean work area thoroughly

Properly doff and dispose of PPE

Wash hands with soap and water

Collect all waste in a labeled, sealed container

Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diethyl(3-pyridyl)borane.
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Spill Response Plan

Spill Occurs

Evacuate non-essential personnel

Is the spill large or small?

Alert EHS and evacuate the area

Large

Contain with inert absorbent material

Small

Carefully collect and containerize waste

Decontaminate the spill area

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Decision-making flowchart for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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